Cas no 2228784-52-7 (2-(6-bromopyridin-3-yl)ethyl(methyl)amine)

• Product Name: 2-(6-bromopyridin-3-yl)ethyl(methyl)amine
• CAS No: 2228784-52-7
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6487898
• PubChem ID: 165644287
• Update Time: 2025-08-03

2-(6-bromopyridin-3-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-3-yl)ethyl(methyl)amine
• [2-(6-bromopyridin-3-yl)ethyl](methyl)amine
• 2228784-52-7
• EN300-1905443

• Inchi： 1S/C8H11BrN2/c1-10-5-4-7-2-3-8(9)11-6-7/h2-3,6,10H,4-5H2,1H3
• InChI Key： NWNLDCIXBMISPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CCNC

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(6-bromopyridin-3-yl)ethyl(methyl)amine

Research Brief on 2-(6-bromopyridin-3-yl)ethyl(methyl)amine (CAS: 2228784-52-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(6-bromopyridin-3-yl)ethyl(methyl)amine (CAS: 2228784-52-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The findings discussed herein are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 2-(6-bromopyridin-3-yl)ethyl(methyl)amine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its bromopyridine moiety and ethyl(methyl)amine side chain make it a valuable building block for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, researchers have utilized this compound in the design of potent kinase inhibitors, which are being explored for their potential in treating cancers and inflammatory diseases. The compound's unique structural features enable it to interact with specific binding sites, thereby modulating biological pathways with high selectivity.

In addition to its role in drug design, 2-(6-bromopyridin-3-yl)ethyl(methyl)amine has been investigated for its potential as a probe in chemical biology studies. Recent work has demonstrated its utility in the development of fluorescent and photoaffinity probes, which are instrumental in elucidating protein-ligand interactions and identifying novel drug targets. These applications underscore the compound's significance in advancing our understanding of complex biological systems and facilitating the discovery of new therapeutic agents.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 2-(6-bromopyridin-3-yl)ethyl(methyl)amine have been reported. Novel catalytic methods and green chemistry approaches have been employed to optimize its synthesis, reducing the environmental impact and improving yield. These developments are critical for ensuring the compound's availability for large-scale pharmaceutical applications and further research endeavors.

In conclusion, 2-(6-bromopyridin-3-yl)ethyl(methyl)amine (CAS: 2228784-52-7) represents a promising compound with diverse applications in chemical biology and drug discovery. Its role as a synthetic intermediate, biological probe, and potential therapeutic agent highlights its importance in contemporary research. Future studies are expected to explore its utility in additional therapeutic areas and further refine its synthetic pathways to enhance its accessibility and efficacy.